Cas no 89802-75-5 (Carbamimidothioic acid, (3-chlorophenyl)methyl ester)

• Product Name: Carbamimidothioic acid, (3-chlorophenyl)methyl ester
• CAS No: 89802-75-5
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• CID: 588947
• PubChem ID: 426791
• Update Time: 2025-04-19

Carbamimidothioic acid, (3-chlorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, (3-chlorophenyl)methyl ester
• (3-chlorophenyl)methyl carbamimidothioate
• Maybridge1_006993
• BDBM50325544
• SCHEMBL4911563
• 89802-75-5
• S-(3-Chlorobenzyl)isothiourea hydrochloride
• PD188241
• CHEMBL1224311
• DTXSID20330119
• AKOS008946455
• CHEMBL1229096

• Inchi： 1S/C8H9ClN2S/c9-7-3-1-2-6(4-7)5-12-8(10)11/h1-4H,5H2,(H3,10,11)
• InChI Key： MMDKGIZKDGPYFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC(=N)N

Computed Properties

• Exact Mass: 200.017
• Monoisotopic Mass: 200.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.2Ų